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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

Diphenyl Phthalate-d4 (CAS No. 1398065-61-6). The information is intended to support

researchers, scientists, and professionals in drug development and other scientific fields who

utilize this deuterated standard. This document presents key physical data, detailed

experimental protocols for its determination, and a visual representation of a fundamental

experimental workflow.

Core Physical Properties
Diphenyl Phthalate-d4, a deuterated analog of Diphenyl Phthalate, is primarily used as an

internal standard in analytical applications, such as mass spectrometry, for the quantification of

phthalates in various matrices. Its physical properties are crucial for its proper handling,

storage, and application in experimental settings.

Data Presentation: Physical Characteristics
The following table summarizes the key physical properties of Diphenyl Phthalate-d4. For

properties where specific experimental data for the deuterated compound is not readily

available, data for the non-deuterated Diphenyl Phthalate (CAS No. 84-62-8) is provided as a

close approximation, given that the isotopic labeling is expected to have a minimal effect on

these macroscopic properties.
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Property
Diphenyl Phthalate-d4
(CAS: 1398065-61-6)

Diphenyl Phthalate (CAS:
84-62-8)

Molecular Formula C₂₀H₁₀D₄O₄ C₂₀H₁₄O₄

Molecular Weight 322.35 g/mol 318.32 g/mol [1][2][3]

Appearance White to Off-White Solid White crystalline powder

Melting Point 74 - 76 °C 74 - 76 °C[1][2][3]

Boiling Point No data available 400 - 405 °C at 760 mmHg[4]

Density No data available ~1.28 g/cm³ at 20°C[4][5]

Vapor Pressure No data available 7.53 x 10⁻⁷ mm Hg

Water Solubility No data available 0.082 mg/L[5]

Solubility in Organic Solvents No data available

Soluble in DMSO; Slightly

soluble in Chloroform and

Methanol[4][5]

Isotopic Enrichment 99 atom % D N/A

Experimental Protocols
Accurate determination of physical characteristics is fundamental in chemical research. The

following are detailed methodologies for key experiments to ascertain the properties of solid

organic compounds like Diphenyl Phthalate-d4.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.

Methodology:

Sample Preparation: A small amount of the crystalline Diphenyl Phthalate-d4 is finely

crushed into a powder.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid mass turns into a clear liquid (completion of

melting) are recorded. The melting point is reported as this range.

Boiling Point Determination (for high-boiling solids)
Given the high boiling point of the non-deuterated analog, determination for Diphenyl

Phthalate-d4 would require specialized techniques, such as vacuum distillation, to prevent

decomposition.

Methodology (Micro-scale):

Apparatus: A small-scale distillation apparatus or a Thiele tube setup is used.

Sample Placement: A small quantity of the substance is placed in a micro test tube.

Pressure Reduction: The system is connected to a vacuum pump to reduce the pressure to a

known level.

Heating: The sample is heated gently.

Temperature Reading: The temperature at which the liquid boils and its vapor condenses is

recorded, along with the corresponding pressure. This can then be extrapolated to the boiling

point at atmospheric pressure using a nomograph.

Solubility Determination
Understanding the solubility profile is essential for sample preparation and designing reaction

conditions.

Methodology:
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Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

toluene, DMSO) are chosen.

Sample Preparation: A small, accurately weighed amount of Diphenyl Phthalate-d4 (e.g., 1-5

mg) is placed into a series of small test tubes.

Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective

test tubes.

Mixing: The tubes are agitated or sonicated to ensure thorough mixing.

Observation: The samples are visually inspected for dissolution. Solubility is typically

categorized as soluble, partially soluble, or insoluble. For quantitative analysis, the

concentration of the dissolved substance can be determined using techniques like UV-Vis

spectroscopy or HPLC after filtration.

Mandatory Visualization
The following diagram illustrates a generalized workflow for determining the melting point of a

solid organic compound.
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Sample Preparation

Measurement

Result

Crush solid sample to a fine powder

Pack powder into a capillary tube (2-3 mm height)

Place capillary tube in melting point apparatus

Heat at a slow, constant rate (1-2 °C/min)

Observe for the first sign of liquid formation

Record the temperature (T_onset)Continue heating until all solid has melted

Melting Point Range = T_onset - T_complete

Record the temperature (T_complete)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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